Cas no 1353965-54-4 (N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine)

• Product Name: N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine
• CAS No: 1353965-54-4
• MF: C₁₃H₂₉N₃
• MW: 227.389463186264
• MDL: MFCD21094215
• CID: 4587629
• Update Time: 2025-10-30

N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine Chemical and Physical Properties

Names and Identifiers

• N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine

• MDL： MFCD21094215
• Inchi： 1S/C13H29N3/c1-11(2)16(10-9-14)13-8-6-5-7-12(13)15(3)4/h11-13H,5-10,14H2,1-4H3
• InChI Key： VCQRHQPOPDTDMB-UHFFFAOYSA-N
• SMILES： C1(N(CCN)C(C)C)CCCCC1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine

Professional Introduction to N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine (CAS No. 1353965-54-4)

N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine, a compound with the CAS number 1353965-54-4, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in various biochemical and therapeutic contexts. The unique combination of functional groups in its molecular framework makes it a subject of intense interest among researchers exploring novel synthetic pathways and pharmacological interactions.

The molecular structure of N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine consists of a cyclohexane backbone substituted with multiple amine groups. This configuration imparts a high degree of flexibility and reactivity to the compound, making it a versatile intermediate in organic synthesis. Specifically, the presence of both primary and secondary amine functionalities allows for diverse chemical modifications, which are crucial for developing new pharmaceutical agents.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways through targeted interactions with specific enzymes and receptors. N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine has emerged as a promising candidate in this regard. Its ability to act as a chiral building block in the synthesis of complex molecules has been particularly noted in the development of enantiomerically pure drugs, which are often more effective and have fewer side effects compared to their racemic counterparts.

One of the most compelling aspects of this compound is its potential application in the field of medicinal chemistry. Researchers have been exploring its use as a precursor in the synthesis of novel antibiotics and anti-inflammatory agents. The structural features of N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine allow it to serve as a scaffold for designing molecules that can interact with bacterial cell walls or inhibit key inflammatory enzymes. This has opened up new avenues for the development of treatments against resistant bacterial infections and chronic inflammatory diseases.

The compound's unique properties have also made it an attractive candidate for use in materials science and nanotechnology. Its ability to form stable complexes with other molecules has been exploited in the development of novel catalysts and functional materials. These applications are particularly relevant in the context of green chemistry, where there is a growing emphasis on developing sustainable synthetic methods that minimize waste and energy consumption.

Recent studies have highlighted the potential role of N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine in drug delivery systems. Its amphiphilic nature allows it to form micelles or nanoparticles when combined with appropriate solvents or surfactants. These formulations can enhance the bioavailability of poorly soluble drugs and improve their targeted delivery to specific tissues or organs. This has significant implications for improving therapeutic outcomes, especially in cases where traditional oral or intravenous administration methods are inefficient.

The synthesis of N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advances in catalytic methods have made it possible to produce this compound with high yield and purity, which is essential for pharmaceutical applications. The use of transition metal catalysts has been particularly effective in facilitating key transformations while minimizing unwanted side reactions.

The safety profile of N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine is another area that has been extensively studied. While preliminary toxicology studies suggest that it is relatively non-toxic at moderate concentrations, further research is needed to fully understand its long-term effects on human health and the environment. This includes evaluating its potential for bioaccumulation and assessing its impact on non-target organisms.

In conclusion, N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine (CAS No. 1353965-54-4) is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals and advanced materials.